Cas no 328070-15-1 (7-benzyl-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-benzyl-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 328070-15-1
• MF: C₁₆H₁₆N₄O₃S
• MW: 344.388241767883
• CID: 6490289
• Update Time: 2025-06-08

7-benzyl-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-benzyl-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-benzyl-3-methyl-8-((2-oxopropyl)thio)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-[(2-oxopropyl)thio]-7-(phenylmethyl)-

• Inchi： 1S/C16H16N4O3S/c1-10(21)9-24-16-17-13-12(14(22)18-15(23)19(13)2)20(16)8-11-6-4-3-5-7-11/h3-7H,8-9H2,1-2H3,(H,18,22,23)
• InChI Key： HZULVMWDBCGODF-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1SCC(=O)C

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 9.34±0.70(Predicted)

Additional information on 7-benzyl-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 7-benzyl-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 328070-15-1)

7-benzyl-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by its CAS number 328070-15-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the purine derivative class, a family of molecules known for their diverse biological activities and therapeutic potential. The structural features of this compound, including its benzyl, methyl, and sulfanyl substituents, as well as the tetrahydro-purine core, contribute to its unique chemical properties and make it a subject of interest for further exploration.

The purine scaffold of this molecule is particularly noteworthy, as purines are fundamental components of nucleic acids and play crucial roles in various cellular processes. The presence of multiple functional groups, such as the sulfanyl group at the 8-position and the ketone group at the 2-position, enhances the compound's reactivity and potential interactions with biological targets. These features make it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in developing novel therapeutic agents based on purine derivatives due to their broad spectrum of biological activities. Research has shown that purine-based compounds can exhibit properties such as kinase inhibition, antimicrobial effects, and anti-inflammatory actions. The specific arrangement of substituents in 7-benzyl-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione may contribute to its unique pharmacological profile, making it a valuable asset in the search for new drugs.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play essential roles in cell signaling pathways and are often implicated in various diseases, including cancer. By inhibiting specific kinases, purine derivatives can disrupt abnormal signaling cascades and potentially halt disease progression. The structural features of 7-benzyl-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, particularly the sulfanyl group and the tetrahydro-purine core, suggest that it may interact with kinase active sites effectively.

Furthermore, the compound's ability to modulate other cellular processes makes it an attractive candidate for therapeutic applications beyond cancer treatment. For instance, research has indicated that purine derivatives can have significant anti-inflammatory effects by inhibiting inflammatory pathways. The presence of multiple functional groups in this molecule may enable it to interact with various biological targets simultaneously, leading to a synergistic therapeutic effect.

The synthesis of 7-benzyl-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione presents unique challenges due to its complex structure. However， advances in synthetic chemistry have made it possible to construct such molecules with increasing precision and efficiency. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have greatly facilitated the preparation of complex purine derivatives like this one. These advancements not only improve yield but also enhance the purity of the final product.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a drug is absorbed， distributed， metabolized， and excreted (ADME) is crucial for determining its clinical efficacy and safety. Preliminary studies suggest that 7-benzyl-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2，6-dione exhibits favorable pharmacokinetic characteristics， making it a promising candidate for further development. Its solubility， stability， and bioavailability are key factors that will be carefully evaluated during preclinical and clinical trials.

In conclusion， 7-benzyl--methyl--8-(--sulfanyl----dione (CAS No.) represents a significant advancement in pharmaceutical chemistry。 Its unique structure， potential biological activities， and favorable pharmacokinetic properties make it a compelling candidate for further research。 As our understanding of cellular processes continues to grow， compounds like this one will play an increasingly important role in the development of novel therapeutic agents.